
Safeguarding Your Laboratory: Proper Disposal
of Pigment Red 112

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical reagents, such as Pigment Red
112, is a critical component of laboratory safety and environmental responsibility. This

document provides essential, step-by-step guidance for the safe handling and disposal of

Pigment Red 112, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before handling Pigment Red 112, it is crucial to be aware of the necessary personal

protective equipment (PPE) and immediate actions to take in case of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields.[1]

Hand Protection: Use impervious gloves (e.g., PVC, rubber, neoprene). Gloves must be

inspected before use.[1][2]

Body Protection: Wear appropriate protective clothing to minimize skin contact.[3] For

significant handling, fire/flame resistant and impervious clothing is recommended.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a dust mask

or an approved respirator.[2][3][4]

In Case of Accidental Release or Spillage:
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Ventilation: Ensure the area is well-ventilated.[5]

Ignition Sources: Remove all sources of ignition as a precautionary measure.[5][6]

Containment: Prevent the spill from entering drains, waterways, or soil.[2][5][6]

Cleanup: Carefully sweep up or vacuum the dry powder to avoid generating dust.[2][3] Place

the collected material into a suitable, labeled container for disposal.[3][5]

Step-by-Step Disposal Procedure
The disposal of Pigment Red 112 must be conducted in accordance with local, state, and

federal regulations. The following procedure outlines the general steps for its proper disposal.

Waste Identification: Chemical waste generators must first determine if the discarded

chemical is classified as hazardous waste. Consult local and state hazardous waste

regulations for complete and accurate classification.[3]

Containerization: Place the waste Pigment Red 112 in a suitable, tightly closed, and clearly

labeled container.[5][6] This prevents leakage and ensures proper identification.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible substances and foodstuffs.[5][6]

Approved Disposal Facility: Arrange for the disposal of the contents and container through

an approved waste disposal plant or a licensed chemical destruction facility.[2][5][6] This may

involve controlled incineration with flue gas scrubbing.[6]

Contaminated Packaging: Containers that held Pigment Red 112 should be triple-rinsed (or

equivalent) and can then be offered for recycling or reconditioning. Alternatively, the

packaging can be punctured to render it unusable and disposed of in a sanitary landfill, if

permissible by local regulations. Combustible packaging materials may be incinerated.[6]

Quantitative Toxicity Data
The following table summarizes the available quantitative toxicity data for Pigment Red 112.

This information is crucial for understanding the potential hazards and informing risk

assessments.
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Test Type Species Route Value Reference

Acute Toxicity

(LD50)
Rat (female) Oral > 5000 mg/kg bw [1]

Acute Toxicity

(LD50)
Rat (male) Dermal > 5000 mg/kg bw [1][6]

Toxicity to Algae

(EC50)

Desmodesmus

subspicatus
-

> 1 mg/L

(saturated

solution) - 72 h

[1][6]

Toxicity to

Microorganisms

(NOEC)

Activated sludge -
> 1000 mg/L - 3

h
[1][6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pigment Red
112, from initial handling to final disposal.
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Caption: Pigment Red 112 Disposal Workflow.

This structured approach to the disposal of Pigment Red 112 will help ensure the safety of

laboratory personnel and the protection of the environment. Always consult your institution's

specific safety protocols and the most recent Safety Data Sheet (SDS) for the product before

handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.chemicalbook.com/msds/pigment-red-112.pdf
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.chemicalbook.com/msds/pigment-red-112.pdf
https://www.echemi.com/sds/pigmentred112-pid_Rock12117.html
https://www.chemicalbook.com/msds/pigment-red-112.pdf
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body-img
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/product/b035991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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